Cas no 181071-92-1 (2-Methyl-2H-indazole-3-carbonyl chloride)

2-Methyl-2H-indazole-3-carbonyl chloride structure
181071-92-1 structure
Product Name:2-Methyl-2H-indazole-3-carbonyl chloride
CAS No:181071-92-1
MF:C9H7ClN2O
MW:194.61768078804
CID:906923
PubChem ID:7537582
Update Time:2025-04-19

2-Methyl-2H-indazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-2H-indazole-3-carbonyl chloride
    • 2-methylindazole-3-carbonyl chloride
    • 2-methyl-2H-indazole-3-carboxylic acid chloride
    • AKOS006344219
    • MVHHZBVZNGCEOO-UHFFFAOYSA-N
    • 181071-92-1
    • DB-065348
    • DTXSID30428753
    • SCHEMBL3589934
    • J-509930
    • Inchi: 1S/C9H7ClN2O/c1-12-8(9(10)13)6-4-2-3-5-7(6)11-12/h2-5H,1H3
    • InChI Key: MVHHZBVZNGCEOO-UHFFFAOYSA-N
    • SMILES: ClC(C1=C2C=CC=CC2=NN1C)=O

Computed Properties

  • Exact Mass: 194.02500
  • Monoisotopic Mass: 194.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.37
  • Melting Point: 88,5-90°C
  • Boiling Point: 345.9°C at 760 mmHg
  • Flash Point: 163°C
  • Refractive Index: 1.642
  • PSA: 34.89000
  • LogP: 1.95230

2-Methyl-2H-indazole-3-carbonyl chloride Security Information

  • Hazardous Material transportation number:UN 3261
  • Hazard Category Code: 14-29-34
  • Safety Instruction: S8
  • Safety Term:S8-22-26-30-36/37/39-45
  • Risk Phrases:R14

2-Methyl-2H-indazole-3-carbonyl chloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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